Cas no 1099604-74-6 (N-(2-aminoethyl)prop-2-ynamide)

• Product Name: N-(2-aminoethyl)prop-2-ynamide
• CAS No: 1099604-74-6
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 2136877
• PubChem ID: 57655228
• Update Time: 2025-05-20

N-(2-aminoethyl)prop-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-2-Propynamide
• N-(2-aminoethyl)prop-2-ynamide

• Inchi： 1S/C5H8N2O/c1-2-5(8)7-4-3-6/h1H,3-4,6H2,(H,7,8)
• InChI Key： PPXDNHPXZMDCMP-UHFFFAOYSA-N
• SMILES： O=C(C#C)NCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 122
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-aminoethyl)prop-2-ynamide

Introduction to N-(2-aminoethyl)prop-2-ynamide (CAS No. 1099604-74-6)

N-(2-aminoethyl)prop-2-ynamide, a compound with the chemical formula C₆H₁₁N₃O, is a versatile intermediate in pharmaceutical and chemical synthesis. This compound, identified by its CAS number 1099604-74-6, has garnered significant attention in recent years due to its potential applications in drug development and material science. The unique structural features of this molecule, particularly its amide and nitrile functionalities, make it a valuable building block for various synthetic pathways.

The synthesis of N-(2-aminoethyl)prop-2-ynamide involves a series of well-defined chemical reactions that highlight its reactivity and adaptability. The presence of both an amine group and a nitrile group allows for further functionalization, enabling the creation of more complex molecules. This dual functionality has been exploited in the development of novel pharmaceuticals, where such intermediates can serve as precursors for drugs targeting a wide range of diseases.

In recent years, there has been a growing interest in the use of nitrile-containing compounds in medicinal chemistry. The nitrile group, characterized by its -C≡N bond, is known for its ability to undergo various transformations, including hydrolysis to carboxylic acids and reduction to amines. These properties make N-(2-aminoethyl)prop-2-ynamide a particularly useful intermediate in the synthesis of bioactive molecules. For instance, it has been employed in the preparation of protease inhibitors, which are crucial in the treatment of infectious diseases and cancer.

One of the most compelling aspects of N-(2-aminoethyl)prop-2-ynamide is its role in the development of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The amide bond in N-(2-aminoethyl)prop-2-ynamide serves as a scaffold for constructing peptidomimetic cores, which can enhance drug stability and bioavailability. Recent studies have demonstrated its utility in creating ligands that interact with target proteins, offering new avenues for therapeutic intervention.

The compound's potential extends beyond pharmaceutical applications into the realm of material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis. For example, N-(2-aminoethyl)prop-2-ynamide has been explored as a chelating agent in transition metal catalysis, where it can facilitate various organic transformations. This dual functionality not only enhances catalytic efficiency but also improves selectivity, making it an attractive candidate for industrial processes.

Recent advancements in computational chemistry have further highlighted the significance of N-(2-aminoethyl)prop-2-ynamide. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for drug design. These computational approaches have enabled researchers to predict the binding affinity and mode of action of derivatives derived from this compound. Such predictions are invaluable in accelerating the drug discovery process and reducing experimental costs.

The environmental impact of using N-(2-aminoethyl)prop-2-ynamide as an intermediate has also been considered. Efforts have been made to develop green synthetic routes that minimize waste and reduce energy consumption. One such approach involves the use of biocatalysis, where enzymes are employed to facilitate key transformations under mild conditions. This sustainable approach aligns with global efforts to promote environmentally friendly chemical processes.

In conclusion, N-(2-aminoethyl)prop-2-ynamide (CAS No. 1099604-74-6) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules, including protease inhibitors and peptidomimetics. Furthermore, its applications in catalysis and environmental chemistry underscore its versatility. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic chemistry for years to come.